Cas no 25862-97-9 (17β-Hydroxyandrosta-4,6-dien-3-one propionate)

• Product Name: 17β-Hydroxyandrosta-4,6-dien-3-one propionate
• CAS No: 25862-97-9
• MF: C₂₂H₃₀O₃
• MW: 342.471807003021
• CID: 1077341
• Update Time: 2025-06-08

17β-Hydroxyandrosta-4,6-dien-3-one propionate Chemical and Physical Properties

Names and Identifiers

• Imp. E (EP): 3-Oxoandrosta-4,6-dien-17-yl Propanoate
• Testosterone Propionate EP Impurity E
• UDBOJNPOZOKLHR-BLQWBTBKSA-N
• 17.beta.-Propanoyloxyandrosta-4,6-dien-3-one
• 17beta-Propanoyloxyandrosta-4,6-dien-3-one
• 3-Oxoandrosta-4,6-dien-17beta-yl Propanoate
• 17β-Hydroxyandrosta-4,6-dien-3-one propionate

• Inchi： 1S/C22H30O3/c1-4-20(24)25-19-8-7-17-16-6-5-14-13-15(23)9-11-21(14,2)18(16)10-12-22(17,19)3/h5-6,13,16-19H,4,7-12H2,1-3H3/t16-,17-,18-,19-,21-,22-/m0/s1
• InChI Key： UDBOJNPOZOKLHR-BLQWBTBKSA-N
• SMILES： O(C(CC)=O)[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 660
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on 17β-Hydroxyandrosta-4,6-dien-3-one propionate

Professional Introduction to 17β-Hydroxyandrosta-4,6-dien-3-one Propionate (CAS No. 25862-97-9)

17β-Hydroxyandrosta-4,6-dien-3-one propionate, a compound with the chemical identifier CAS No. 25862-97-9, is a derivative of androstane that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural properties, exhibits potential applications in various biological pathways, making it a subject of extensive study in recent years.

The molecular structure of 17β-Hydroxyandrosta-4,6-dien-3-one propionate consists of a steroidal backbone with hydroxyl and propionate functional groups, which contribute to its distinct pharmacological profile. The presence of these functional groups allows the compound to interact with multiple cellular targets, including androgen receptors and other signaling pathways. This interaction is of particular interest in the study of metabolic disorders, muscle wasting, and certain types of cancer.

Recent research has highlighted the compound's potential in modulating endocrine systems. Studies have shown that 17β-Hydroxyandrosta-4,6-dien-3-one propionate can influence the activity of androgen receptors, which are crucial in regulating processes such as bone density, muscle mass, and hair growth. The propionate moiety enhances the compound's bioavailability and prolongs its action within the body, making it a promising candidate for therapeutic applications.

In addition to its endocrine effects, 17β-Hydroxyandrosta-4,6-dien-3-one propionate has been investigated for its anti-inflammatory properties. Chronic inflammation is associated with a myriad of diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Preliminary studies suggest that this compound can modulate inflammatory responses by interacting with key mediators such as cytokines and prostaglandins. The ability to modulate these pathways without significant side effects makes it an attractive option for further development.

The synthesis and characterization of CAS No. 25862-97-9 have been refined through advanced chemical methodologies. Researchers have employed techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the purity and structural integrity of the compound. These advancements have enabled more accurate dosing and formulation strategies, which are critical for clinical trials and therapeutic use.

The pharmacokinetic profile of 17β-Hydroxyandrosta-4,6-dien-3-one propionate is another area of active investigation. Understanding how the body metabolizes and eliminates this compound is essential for optimizing its therapeutic efficacy. Studies have indicated that the propionate group enhances its solubility and absorption rate, leading to faster onset of action compared to other steroidal derivatives. This property could be particularly beneficial in conditions requiring rapid intervention.

Ethical considerations are paramount in the development of any pharmaceutical compound. The use of 17β-Hydroxyandrosta-4,6-dien-3-one propionate must be guided by rigorous ethical standards to ensure patient safety and privacy. Clinical trials involving this compound must adhere to regulatory guidelines set forth by agencies such as the FDA and EMA. These regulations ensure that all aspects of drug development are conducted responsibly and transparently.

The future prospects for 17β-Hydroxyandrosta-4,6-dien-3-one propionate are promising, with ongoing research exploring its potential in treating a wide range of conditions. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full therapeutic potential of this compound.

In conclusion, 17β-Hydroxyandrosta-4,6-dien-3-one propionate (CAS No. 25862-97-9) represents a significant advancement in biochemical research and pharmaceutical development. Its unique structural features and biological activities make it a valuable tool for studying metabolic disorders, inflammation, and other diseases. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving human health.